Cas no 88987-35-3 (Phenol, 3,6-bis(2-benzoxazolyl)-2-methoxy-)

• Product Name: Phenol, 3,6-bis(2-benzoxazolyl)-2-methoxy-
• CAS No: 88987-35-3
• MF: C₂₁H₁₄N₂O₄
• MW: 358.346865177155
• CID: 617083
• PubChem ID: 136235909
• Update Time: 2025-04-19

Phenol, 3,6-bis(2-benzoxazolyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,6-bis(2-benzoxazolyl)-2-methoxy-
• 3-(1,3-benzoxazol-2-yl)-6-(3H-1,3-benzoxazol-2-ylidene)-2-methoxycyclohexa-2,4-dien-1-one
• DTXSID80751068
• 88987-35-3
• 3-(1,3-Benzoxazol-2-yl)-6-(1,3-benzoxazol-2(3H)-ylidene)-2-methoxycyclohexa-2,4-dien-1-one

• Inchi： 1S/C21H14N2O4/c1-25-19-13(21-23-15-7-3-5-9-17(15)27-21)11-10-12(18(19)24)20-22-14-6-2-4-8-16(14)26-20/h2-11,24H,1H3
• InChI Key： WZGGGPMMVYDEPJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC(C2=NC3C=CC=CC=3O2)=C(C=1OC)O

Computed Properties

• Exact Mass: 358.09535693g/mol
• Monoisotopic Mass: 358.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 81.5Ų